![molecular formula C6H8F2O3 B2711068 4,4-Difluorotetrahydro-2H-pyran-3-carboxylic acid CAS No. 1502280-72-9](/img/structure/B2711068.png)
4,4-Difluorotetrahydro-2H-pyran-3-carboxylic acid
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Description
“4,4-Difluorotetrahydro-2H-pyran-3-carboxylic acid” is a chemical compound with the molecular formula C6H8F2O3 . It has a molecular weight of 166.12 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 6 carbon atoms, 8 hydrogen atoms, 2 fluorine atoms, and 3 oxygen atoms . The InChI code for this compound is 1S/C6H8F2O3/c7-6(8)1-2-11-3-4(6)5(9)10/h4H,1-3H2,(H,9,10) .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include its molecular weight (166.12) and its molecular formula (C6H8F2O3) . Other properties such as density, boiling point, and melting point are not specified in the available resources .Scientific Research Applications
Synthesis of Ternary Metal Complexes
Research has demonstrated the synthesis and structural analysis of ternary metal complexes involving polycarboxylate and N-heterocyclic ligands. These complexes exhibit significant thermal stability and unique structural features, such as coordination polymers with wave-like networks and supramolecular architectures. The study of these complexes could lead to advances in materials science, particularly in the development of new materials with specific magnetic, luminescent, or catalytic properties (Fang et al., 2009).
Conformational Studies and Peptide Mimicry
Another area of application is in the conformational studies of cyclic α,α-disubstituted amino acids, which mimic natural residues in peptides. These studies are crucial for understanding peptide structure and function, potentially leading to the development of new peptidomimetics for therapeutic applications. The research on 4-Aminotetrahydrothiopyran-4-carboxylic acid, a related compound, highlights the importance of such cyclic compounds in inducing specific conformations in peptides (Paradisi et al., 1995).
Catalysis and Organic Synthesis
In organic synthesis, the compound has found applications in promoting regiocontrolled intramolecular cyclizations, offering a novel approach to heterocyclic ring synthesis. This catalytic application is critical for synthesizing complex organic molecules with high regioselectivity, useful in pharmaceutical synthesis and material science (Uchiyama et al., 2006).
Development of Fluorescent Materials
The synthesis of metal-organic frameworks (MOFs) and complexes with specific ligands, such as 4,4-Difluorotetrahydro-2H-pyran-3-carboxylic acid or related compounds, can lead to materials with novel luminescent properties. These materials have potential applications in sensing, imaging, and information storage, highlighting the role of such chemical compounds in advancing optical materials research (Mesquita et al., 2004).
Magnetic Catalysts and Green Chemistry
The functionalization of magnetic nanoparticles with carboxylic acid derivatives, including those related to this compound, has led to the development of catalysts for green chemistry applications. These catalysts facilitate the synthesis of valuable organic compounds under environmentally friendly conditions, underscoring the compound's role in promoting sustainable chemical processes (Maleki et al., 2019).
properties
IUPAC Name |
4,4-difluorooxane-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8F2O3/c7-6(8)1-2-11-3-4(6)5(9)10/h4H,1-3H2,(H,9,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBNRUHXULBVZTI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC(C1(F)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8F2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1502280-72-9 |
Source
|
Record name | 4,4-difluorooxane-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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